N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-[(Z)-3-(4-ethylpiperazin-1-yl)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H27N3O2S/c1-4-24-9-11-25(12-10-24)22(27)20(15-19-6-5-13-28-19)23-21(26)18-8-7-16(2)17(3)14-18/h5-8,13-15H,4,9-12H2,1-3H3,(H,23,26)/b20-15-
• InChI Key: UGSNEBQCSWWBOX-HKWRFOASSA-N
• Isomeric SMILES: CCN1CCN(CC1)C(=O)/C(=C/C2=CC=CS2)/NC(=O)C3=CC(=C(C=C3)C)C
• SMILES: CCN1CCN(CC1)C(=O)C(=CC2=CC=CS2)NC(=O)C3=CC(=C(C=C3)C)C
• solubility: 48.5 [ug/mL]

Description

N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, also known as ETVB, is a synthetic compound that has been widely used in scientific research. ETVB belongs to the family of benzamide derivatives and is known for its potential therapeutic applications in various fields such as cancer research, neuropharmacology, and immunology.

Mechanism of Action

The mechanism of action of N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is not fully understood, but it is believed to involve the inhibition of protein synthesis and the activation of the caspase pathway. N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has also been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been found to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to inhibit cell proliferation and induce apoptosis. In animal models of Alzheimer's disease, N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been found to improve cognitive function and reduce oxidative stress. In the immune system, N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to modulate the expression of cytokines and chemokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has several advantages for lab experiments, including its well-established synthesis method, high purity, and potential therapeutic applications in various fields. However, there are also limitations to using N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide in lab experiments, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide. One direction is to further investigate its potential therapeutic applications in various fields, such as cancer research, neuropharmacology, and immunology. Another direction is to explore the mechanisms of action of N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide and identify potential targets for drug development. Additionally, the development of new derivatives of N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide may lead to the discovery of more potent and selective compounds with improved therapeutic potential.

Synthesis Methods

The synthesis of N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide involves the reaction of 3,4-dimethylbenzoyl chloride with 2-thienylboronic acid in the presence of a palladium catalyst. The resulting intermediate product is then reacted with N-(4-ethylpiperazin-1-yl)carbonyl chloride to yield N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide. The synthesis method of N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been well-established and optimized, allowing for the production of high-quality N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide for research purposes.

Scientific Research Applications

N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been extensively studied for its potential therapeutic applications in various fields. In cancer research, N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis through the activation of the caspase pathway. In neuropharmacology, N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been found to have a neuroprotective effect and can improve cognitive function in animal models of Alzheimer's disease. In immunology, N-[1-[(4-ethyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to modulate the immune response and has potential applications in the treatment of autoimmune diseases.